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Compound of Interest

Compound Name: Levofloxacin Diamine
CAS No.: 1797099-76-3
Cat. No.: B1149844
Get Quote
. J

CAS: 1797510-34-9 Chemical Name: (S)-10-((2-aminoethyl)amino)-9-fluoro-3-methyl-7-oxo-
2,3-dihydro-7H-[1,4]oxazino[2,3,4-ijJquinoline-6-carboxylic acid[1][2][3][4]

Executive Technical Summary

In the development of Levofloxacin, the Diamine Impurity (CAS 1797510-34-9) represents a
critical "Contaminant of Emerging Concern" (CEC). Unlike random degradation products, this
impurity often arises from specific process deficiencies—specifically, the quality of the N-
methylpiperazine raw material or oxidative ring-opening degradation.

For researchers, this compound is not merely a yield-loss marker; it is a structural alert. Its
primary amine functionality makes it significantly more reactive than the tertiary amine of the
parent Levofloxacin, posing risks for secondary reactions (e.g., nitrosamine formation) and
altering the toxicological profile. This guide provides the mechanistic understanding required to
control this impurity below ICH Q3A/B thresholds.

Structural Origin & Formation Mechanism

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1149844#bc-rfq
https://www.daicelpharmastandards.com/product/levofloxacin-diamine-impurity/
https://sriramchem.com/product/levofloxacin-diamine-impurity/
https://www.pharmaffiliates.com/en/parentapi/levofloxacin-impurities
https://chemicea.com/product/levofloxacin-diamine-impurity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149844?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The formation of the Diamine Impurity is causally linked to the nucleophilic aromatic
substitution (

) step in Levofloxacin synthesis.

The Mechanism

Levofloxacin is synthesized by reacting the activated core—(S)-9,10-difluoro-3-methyl-7-oxo-
2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid—with N-methylpiperazine.

¢ Process Impurity Route (Primary): Commercial N-methylpiperazine often contains trace
amounts of ethylenediamine (or N-methylethylenediamine) as a manufacturing byproduct.
Due to the lower steric hindrance of ethylenediamine compared to the piperazine ring, it
competes aggressively for the C-10 position on the fluoroquinolone core.

+ Degradation Route (Secondary): Under severe oxidative stress or photolytic conditions, the
piperazine ring of Levofloxacin can undergo cleavage, resulting in the ring-opened diamine
analog.

Visualization: Competitive Formation Pathway

The following diagram illustrates the competitive kinetics between the desired drug substance
formation and the diamine impurity.
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Caption: Competitive S_NAr reaction pathways. The unhindered ethylenediamine impurity
competes with N-methylpiperazine for the C-10 fluorinated site.

Synthesis of Reference Standard

To validate analytical methods, you cannot rely on isolating the impurity from the drug
substance (yields are too low). You must synthesize the reference standard directly.

Protocol Design

Objective: Force the formation of CAS 1797510-34-9 by removing the competitive piperazine.

Reagents:

Substrate: (S)-9,10-Difluoro-3-methyl-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de]-1,4-
benzoxazine-6-carboxylic acid (Levofloxacin Acid Precursor).

Reagent: Ethylenediamine (Excess).

Solvent: Acetonitrile or DMSO (Polar aprotic solvents enhance

rates).

Base: Triethylamine (TEA) to scavenge HF.

Step-by-Step Methodology:

» Dissolution: Dissolve 1.0 eq of the Difluoro Core in Acetonitrile (10 volumes).

e Activation: Add 2.5 eq of TEA. Heat to 50°C.

» Addition: Dropwise addition of 1.2 eq of Ethylenediamine. Note: Slow addition prevents bis-
alkylation.

o Reflux: Heat to reflux (approx. 80°C) for 4—6 hours. Monitor by TLC or HPLC until the difluoro
starting material is <1%.

o Workup: Cool to room temperature. The product often precipitates due to zwitterionic
character. If not, adjust pH to 7.0-7.5 with dilute HCI to induce precipitation.
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 Purification: Recrystallize from Methanol/Water.

Self-Validation Check: The resulting solid must show a mass shift corresponding to the loss of
Fluorine (-19 Da) and gain of Ethylenediamine (+60 Da) relative to the core. Confirm via LC-MS
(Target m/z: ~321.31).

Analytical Strategy: The "Self-Validating” HPLC
Method

Fluoroquinolones are notorious for peak tailing due to interaction with residual silanols on
HPLC columns and metal chelation. A standard C18 method will likely fail for the Diamine
impurity due to its free primary amine.

The "Metal-Masking" Protocol

To ensure robust separation of the Diamine impurity from Levofloxacin, the mobile phase must
suppress chelation.

Chromatographic Conditions:
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Parameter Specification Rationale
Inertsil ODS-3V or equivalent High surface area with low
Column (C18, end-capped), 250 x 4.6 silanol activity is required for

mm, 5um

basic amines.

Mobile Phase A

Buffer: 8.5g Ammonium
Acetate + 1.25g Cupric Sulfate
+ 1.0g L-Isoleucine in 1000mL

water.[5]

Critical: Cupric ions (

) chelate the quinolone core,
sharpening the peak. L-
Isoleucine acts as a competing

base.

Mobile Phase B

Methanol (HPLC Grade)

Organic modifier.

Isocratic or Gradient (70:30

Isocratic preferred for

Mode ) consistent relative retention
Buffer:MeOH typical) )

times (RRT).

295 nm is the isosbestic point;
Detection UV at 295 nm or 360 nm 360 nm is specific to the

quinolone core.

) Standard backpressure

Flow Rate 0.8 - 1.0 mL/min

management.

Analytical Decision Tree

Use this workflow to validate the detection of the Diamine Impurity.
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Sample Injection
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Caption: Optimization workflow for resolving the Diamine Impurity. Copper content is the
primary lever for peak shape.

Regulatory & Safety Implications (ICH M7)

The Diamine Impurity (CAS 1797510-34-9) contains a primary amine. In the presence of
nitrosating agents (e.g., nitrites in excipients or water), it can form N-Nitroso Levofloxacin
Diamine.

¢ Classification: Under ICH M7, if the nitroso-analog is formed, it is a Class 1 or 2 mutagenic
impurity (Cohort of Concern).

+ Control Strategy:
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o Upstream Control: Limit Ethylenediamine content in the N-methylpiperazine raw material
to < 0.1%.

o Downstream Control: Monitor CAS 1797510-34-9 in the final API. If < 0.15% (ICH Q3A
threshold), it is generally acceptable unless nitrosamine risk is identified, in which case
limits may drop to ppm levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1149844/docs#technical-master-file-levofloxacin-
diamine-impurity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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